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Compound of Interest

Compound Name: Tetrasul-d4

Cat. No.: B12409663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Tetrasul-d4, a deuterated analog of the acaricide Tetrasul. This document is intended to serve
as a resource for researchers, scientists, and professionals in drug development who require
this compound for their studies.

Commercial Suppliers and Availability

Tetrasul-d4 is a specialized chemical and is currently available from a limited number of
commercial suppliers. The primary application of deuterated compounds like Tetrasul-d4 is in
analytical research, particularly in studies utilizing mass spectrometry, where it can serve as an
internal standard for the quantification of its non-deuterated counterpart.

Two prominent suppliers identified as offering Tetrasul-d4 are Santa Cruz Biotechnology
(SCBT) and Alfa Chemistry. While both list the product, detailed specifications may require
direct inquiry.
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) Catalog . . .
Supplier Purity Formulation Price
Number
Santa Cruz Information not Information not Information not
_ SC-214458 _ _ : . : .
Biotechnology publicly available  publicly available  publicly available
Information not Information not Information not Information not

Alfa Chemistry ) ) ) ) ) ) ) )
publicly available  publicly available  publicly available  publicly available

Note: Quantitative data such as purity, formulation, and price are not consistently provided in
publicly accessible materials. It is highly recommended to contact the suppliers directly to
obtain the most current and detailed product information, including certificates of analysis.

Chemical Properties

Property Value
Molecular Formula C12H2D4ClaS[1]
Molecular Weight 328.08 g/mol [1]

Experimental Applications and Protocols

Currently, there is a lack of published, detailed experimental protocols specifically utilizing
Tetrasul-d4. However, based on the common applications of deuterated small molecules, its
primary use would be as an internal standard in quantitative mass spectrometry-based assays
for the detection of Tetrasul.

General Workflow for using Tetrasul-d4 as an Internal
Standard:

The following diagram illustrates a typical experimental workflow for using a deuterated internal
standard in a quantitative analysis, such as liquid chromatography-mass spectrometry (LC-
MS).

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.scbt.com/ja/p/tetrasul-d4
https://www.scbt.com/ja/p/tetrasul-d4
https://www.benchchem.com/product/b12409663?utm_src=pdf-body
https://www.benchchem.com/product/b12409663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation Analytical Phase Data Processin

3
Sample Collection MY Extraction of Analyte Addition of Internal Standard o . Ratio Calculation L
(e.g., environmental, biological) (Tetrasul) (Tetrasul-d4) Data Acquisition Peak Q

Click to download full resolution via product page

Caption: A typical workflow for quantitative analysis using a deuterated internal standard.

Synthesis of Deuterated Compounds

While a specific synthesis protocol for Tetrasul-d4 is not readily available in the public domain,
the scientific literature describes general methods for the deuteration of organic molecules.
These methods are crucial for the development of deuterated standards for drugs and
pesticides. One common approach involves the reductive deuteration of precursor molecules
using a deuterium source.

Signaling Pathways

There is no available information in the scientific literature regarding the involvement of Tetrasul
or Tetrasul-d4 in specific signaling pathways. The primary role of Tetrasul is as an acaricide,
and its deuterated form is intended for analytical purposes.

Conclusion

Tetrasul-d4 is a commercially available deuterated compound, primarily supplied by specialty
chemical companies like Santa Cruz Biotechnology and Alfa Chemistry. Its main application is
expected to be as an internal standard for the accurate quantification of Tetrasul in various
matrices using mass spectrometry. Researchers requiring this compound should directly
contact the suppliers to obtain detailed product specifications and pricing. The lack of specific
experimental protocols and biological pathway information highlights an opportunity for further
research into the applications and properties of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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